Cas no 201221-99-0 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl-)

• Product name: Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl-
• CAS No: 201221-99-0
• MF: C₁₂H₉N₅O₃
• MW: 271.231561422348
• CID: 1392052
• PubChem ID: 15313319

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-amino-3-nitro-5-phenyl-
• 2-amino-3-nitro-5-phenyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• CHEMBL362046
• DTXSID30571314
• Oprea1_599502
• 201221-99-0
• 2-Amino-3-nitro-5-phenylpyrazolo[1,5-a]pyrimidin-7(1H)-one

• Inchi： InChI=1S/C12H9N5O3/c13-11-10(17(19)20)12-14-8(6-9(18)16(12)15-11)7-4-2-1-3-5-7/h1-6,15H,13H2
• InChI Key： MHLZJFZYGIIIQD-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=O)N3C(=N2)C(=C(N3)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 271.07067
• Monoisotopic Mass: 271.07053917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 116.08